4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H26N4O5S/c1-15-12-16(2)14-27(13-15)33(29,30)20-10-6-17(7-11-20)21(28)24-23-26-25-22(32-23)18-4-8-19(31-3)9-5-18/h4-11,15-16H,12-14H2,1-3H3,(H,24,26,28)
• InChI Key: NZVRVVPCUYNWPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H26N4O5S
• Molecular Weight: 470.5 g/mol

Description

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H26N4O5S and its molecular weight is 470.54. The purity is usually 95%.
BenchChem offers high-quality 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

• Disposition and Metabolism in Humans : A study on the disposition and metabolism of a novel compound (C. Renzulli et al., 2011) reveals insights into how complex molecules are processed in the body. The research focused on an orexin 1 and 2 receptor antagonist, exploring its elimination pathways, half-life, and metabolite identification through comprehensive methodologies like high-performance liquid chromatography-mass spectrometry and NMR spectroscopy.

• Human Metabolism of a B-Cell Lymphoma-2 Inhibitor : Another study investigates the absorption, metabolism, and excretion of Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor (Hong Liu et al., 2017). This research highlights the drug's clearance pathways, its primary and minor metabolites, and the significant role of hepatic metabolism in its disposition.

• Quantification of Urinary Conjugates : The study by X. Ye et al. (2005) (link) focuses on determining the percentage of glucuronide and sulfate conjugates of phenolic compounds in human urine. This approach is crucial for understanding the metabolism and exposure levels of various compounds, including those used in cosmetic and pharmaceutical products.

• Imaging the Serotonin Transporter : Research on the development and use of novel radioligands for imaging the serotonin transporter in the human brain (S. Houle et al., 2000) demonstrates the application of complex molecules in diagnostic imaging and the study of neurological disorders.